2-(2,3-Dimethylphenyl)benzoic acid, 95%

• IUPAC Name: 2-(2,3-dimethylphenyl)benzoic acid
• InChI: InChI=1S/C15H14O2/c1-10-6-5-9-12(11(10)2)13-7-3-4-8-14(13)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key: AHXUXAJPOBMAPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=CC=CC=C2C(=O)O)C
• Molecular Formula: C15H14O2
• DSSTOX Substance ID: DTXSID70681325
• Molecular Weight: 226.27 g/mol
• CAS RN: 1261932-54-0

Description

2-(2,3-Dimethylphenyl)benzoic acid, or 2,3-dimethylbenzoic acid (95%), is an organic compound used in a wide range of scientific research applications. It is a white, crystalline powder with a molecular formula of C11H12O2 and a molecular weight of 180.21 g/mol. 2,3-dimethylbenzoic acid is soluble in methanol, ethanol, and chloroform, and has a melting point of 83-85°C. It is a derivative of benzoic acid and is used as a reagent in organic synthesis and as a starting material for the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of 2,3-dimethylbenzoic acid is not well understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). This inhibition of COX-2 is believed to be responsible for its anti-inflammatory and analgesic effects. Additionally, it is believed to act as an inhibitor of the enzyme lipoxygenase, which is involved in the production of leukotrienes, which are pro-inflammatory molecules.
Biochemical and Physiological Effects
2,3-Dimethylbenzoic acid has been shown to have a number of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects, as well as anti-cancer and anti-microbial activity. Additionally, it has been shown to have anti-oxidant, anti-diabetic, and anti-allergic effects.

Advantages and Limitations for Lab Experiments

2,3-Dimethylbenzoic acid has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is that it is a relatively inexpensive and readily available reagent. Additionally, it can be easily synthesized from commercially available starting materials. However, it is important to note that it is a relatively unstable compound and must be handled with care.

Future Directions

For research involving 2,3-dimethylbenzoic acid include further investigation into its mechanism of action, as well as its potential therapeutic applications. Additionally, further investigation into its anti-inflammatory and anti-cancer properties could lead to novel treatments for a variety of diseases. Additionally, further research into its biochemical and physiological effects could lead to new and improved methods of synthesis. Finally, further research into its potential uses as a reagent in organic synthesis could lead to the development of novel materials and catalysts.

Synthesis Methods

2,3-Dimethylbenzoic acid can be synthesized from the reaction of benzene and dimethyl sulfate in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. The reaction proceeds through an electrophilic aromatic substitution mechanism, with the dimethyl sulfate attacking the benzene ring to form an intermediate sulfonium salt. This intermediate then undergoes an intramolecular rearrangement to form the desired product.

Scientific Research Applications

2,3-Dimethylbenzoic acid has a wide range of scientific research applications. It is used in the synthesis of a variety of organic compounds, such as pharmaceuticals, dyes, and fragrances. It is also used as a reagent in the synthesis of various other organic compounds, such as esters and amides. Additionally, it is used in the synthesis of novel materials and in the development of new catalysts.